![molecular formula C11H16O5 B1581186 Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate CAS No. 14160-65-7](/img/structure/B1581186.png)
Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate
Overview
Description
Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate is a chemical compound with the molecular formula C11H16O5 . It has a molecular weight of 228.25 . This compound can be used in the preparation of arylcyclohexanones analgesics, metalloproteinase inhibitors, benzimidazole derivatives as therapeutic TRPM8 receptor modulators and apoptosis-inducing agents .
Synthesis Analysis
The synthesis of Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate can be achieved from Ethyl 4-oxocyclohexanecarboxylate and Ethylene glycol .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16O5/c1-2-14-10(13)8-7-11(4-3-9(8)12)15-5-6-16-11/h8H,2-7H2,1H3 . The InChI key is RJAGCEMBOHFZMI-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate are not mentioned in the search results, it is known that this compound can be used in the preparation of various therapeutic agents .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate include a molecular weight of 228.25 . The InChI code and key provide information about its molecular structure .Scientific Research Applications
Preparation of Arylcyclohexanones Analgesics
This compound can be used in synthesizing arylcyclohexanones, which are a class of compounds with potential analgesic properties .
Metalloproteinase Inhibitors
It serves as a precursor in the development of inhibitors for metalloproteinases, which play a role in tissue remodeling and various diseases .
Therapeutic TRPM8 Receptor Modulators
The compound is involved in creating benzimidazole derivatives that modulate the TRPM8 receptor, which is implicated in pain sensation and thermoregulation .
Apoptosis Inducing Agents
Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate is used in the preparation of agents that induce apoptosis, a process of programmed cell death important for cancer research .
Synthesis of Serotonin, Melatonin, and Bufotenin Derivatives
Through a novel aromatization process, this compound can be converted into various alkoxytryptamine derivatives including neurotransmitters and hormones like serotonin and melatonin .
Safety and Hazards
Mechanism of Action
Mode of Action
The exact mode of action of Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate is currently unknown due to the lack of specific studies on this compound. It is known that the compound can be used in the preparation of arylcyclohexanones analgesics, metalloproteinase inhibitors, benzimidazole derivatives as therapeutic trpm8 receptor modulators and apoptosis inducing agents .
Biochemical Pathways
The biochemical pathways affected by Ethyl 8-oxo-1,4-dioxaspiro[4The compound’s role in the synthesis of arylcyclohexanones analgesics, metalloproteinase inhibitors, benzimidazole derivatives as therapeutic TRPM8 receptor modulators and apoptosis inducing agents suggests that it may influence a variety of biochemical processes .
Result of Action
The molecular and cellular effects of Ethyl 8-oxo-1,4-dioxaspiro[4Its use in the synthesis of various therapeutic agents suggests that it may have significant biological effects .
properties
IUPAC Name |
ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O5/c1-2-14-10(13)8-7-11(4-3-9(8)12)15-5-6-16-11/h8H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJAGCEMBOHFZMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC2(CCC1=O)OCCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50339897 | |
Record name | Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50339897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate | |
CAS RN |
14160-65-7 | |
Record name | Ethyl 8-oxo-1,4-dioxaspiro[4.5]decane-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50339897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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